![molecular formula C13H11F3N2O2S B2698381 Naphthalene-1-carbothiohydrazide 2,2,2-trifluoroacetate CAS No. 1956319-83-7](/img/structure/B2698381.png)
Naphthalene-1-carbothiohydrazide 2,2,2-trifluoroacetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Naphthalene-1-carbothiohydrazide 2,2,2-trifluoroacetate is a chemical compound with the molecular formula C13H11F3N2O2S . It is used in research and as an organic building block .
Molecular Structure Analysis
The molecular structure of this compound consists of 13 carbon atoms, 11 hydrogen atoms, 3 fluorine atoms, 2 nitrogen atoms, 2 oxygen atoms, and 1 sulfur atom .Physical And Chemical Properties Analysis
The molecular weight of this compound is 316.30 . Unfortunately, other physical and chemical properties like boiling point and storage conditions are not specified .Scientific Research Applications
Naphthalene Degradation and Environmental Applications
Naphthalene, a polycyclic aromatic hydrocarbon, has been extensively studied for its degradation pathways and environmental impact. Research has identified specific microorganisms capable of degrading naphthalene anaerobically, using sulfate as an electron acceptor. This process involves a series of reductions and carboxylations leading to the breakdown of naphthalene into simpler, non-toxic compounds. Such findings have significant implications for bioremediation strategies aimed at cleaning up naphthalene-contaminated environments (Meckenstock et al., 2000).
Applications in Supramolecular Chemistry and Sensors
Naphthalene derivatives have found extensive use in supramolecular chemistry and as components of sensory devices. Naphthalene diimides (NDIs), for example, are utilized in creating molecular switches, ion channels, and catalysis through anion-π interactions. These compounds' versatility extends to applications in gelators for aromatic system sensing and DNA intercalations for medicinal purposes. Such broad utility underscores naphthalene derivatives' significance in developing new molecular devices and therapeutic agents (Kobaisi et al., 2016).
Biodegradation Studies
Further insights into naphthalene's biodegradation have been gained through studies identifying specific metabolites formed during the process. These investigations have helped delineate the biochemical pathways involved in converting naphthalene to less harmful substances under anaerobic conditions, providing a clearer understanding of natural attenuation processes and informing bioremediation technologies (Zhang & Young, 2004).
Surfactant-Mediated Bioremediation
The bioavailability of naphthalene for microbial degradation has been enhanced using nonionic surfactants, demonstrating a novel approach to remediate contaminated water and soil. This method leverages the ability of surfactants to solubilize hydrophobic compounds like naphthalene, making them more accessible to degrading microorganisms and thereby accelerating the bioremediation process (Liu et al., 1995).
properties
IUPAC Name |
naphthalene-1-carbothiohydrazide;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2S.C2HF3O2/c12-13-11(14)10-7-3-5-8-4-1-2-6-9(8)10;3-2(4,5)1(6)7/h1-7H,12H2,(H,13,14);(H,6,7) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSXVMQYBEAGQDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C(=S)NN.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11F3N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.